Cas no 853347-01-0 (Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde)

• Product Name: Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde
• CAS No: 853347-01-0
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 4237667
• PubChem ID: 11288107
• Update Time: 2025-05-20

Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde Chemical and Physical Properties

Names and Identifiers

• Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde
• (1s,3s,5s)-adamantane-1,3,5,7-tetracarbaldehyde
• Adamantane-1,3,5,7-tetracarbaldehyde
• BS-47512
• CS-0170628
• F76613
• 853347-01-0

• Inchi： 1S/C14H16O4/c15-7-11-1-12(8-16)4-13(2-11,9-17)6-14(3-11,5-12)10-18/h7-10H,1-6H2
• InChI Key： BOVQUCZKSHKOLK-UHFFFAOYSA-N
• SMILES： O=CC12CC3(C=O)CC(C=O)(CC(C=O)(C3)C1)C2

Computed Properties

• Exact Mass: 248.10485899g/mol
• Monoisotopic Mass: 248.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 68.3Ų

Additional information on Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde

Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde: A Comprehensive Overview

Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde, also known by its CAS number 853347-01-0, is a highly specialized organic compound with a unique structure and versatile applications. This compound belongs to the class of polycyclic aldehydes and has garnered significant attention in the fields of material science and organic synthesis due to its complex molecular architecture and functional groups.

The molecular structure of Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde is characterized by a tricyclic framework with four aldehyde groups attached at specific positions on the ring system. This arrangement not only imparts stability to the molecule but also facilitates its use in various chemical reactions and applications. Recent studies have highlighted its potential as a building block for advanced materials and functional polymers.

One of the most notable aspects of this compound is its ability to undergo a wide range of chemical transformations. Researchers have demonstrated that the aldehyde groups can be selectively modified to introduce new functionalities or to form cross-links in polymer systems. For instance, in a 2022 study published in the Journal of Polymer Science, scientists utilized Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde as a precursor for synthesizing high-performance thermosetting resins with exceptional thermal stability and mechanical properties.

In addition to its role in polymer chemistry, this compound has also found applications in drug delivery systems and bioconjugation chemistry. Its rigid structure and multiple reactive sites make it an ideal candidate for designing drug carriers with controlled release properties. A 2023 study in the field of medicinal chemistry explored the use of Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde as a scaffold for developing bioactive molecules targeting specific cellular pathways.

The synthesis of Tricyclo[3.3.1.13,7]decane-1,3,5,7-tetracarboxaldehyde involves a multi-step process that typically starts with the preparation of a suitable tricyclic precursor followed by oxidation or alkylation reactions to introduce the aldehyde groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes for its production.

From an industrial perspective, this compound is increasingly being sought after for its potential in specialty chemicals and advanced materials development. Its ability to form stable cross-linked networks makes it valuable in applications ranging from adhesives to electronic materials.

In conclusion, Tricyclo[3.3.1.1³⁷]decane-¹³⁵⁷-tetracarboxaldehyde, with its unique structure and versatile functional groups,is a compound that continues to push the boundaries of modern chemistry research.Through ongoing studies and innovative applications,it holds great promise for shaping future advancements in materials science and beyond.